Cas no 873581-40-9 (5-Thiazolamine, 2-[(1,1-dimethylethyl)sulfinyl]-4-phenyl-)

• Product Name: 5-Thiazolamine, 2-[(1,1-dimethylethyl)sulfinyl]-4-phenyl-
• CAS No: 873581-40-9
• MF: C₁₃H₁₆N₂OS₂
• MW: 280.408940315247
• CID: 1877906
• PubChem ID: 66720996
• Update Time: 2025-04-21

5-Thiazolamine, 2-[(1,1-dimethylethyl)sulfinyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolamine, 2-[(1,1-dimethylethyl)sulfinyl]-4-phenyl-
• 873581-40-9
• SCHEMBL544606
• 5-amino-2-(tert-butylsulfinyl)-4-phenylthiazole
• RKHXUQVXCZHNAD-UHFFFAOYSA-N
• 2-[(1,1-Dimethylethyl)sulfinyl]-4-phenyl-5-thiazolamine
• DB-149040

• Inchi： 1S/C13H16N2OS2/c1-13(2,3)18(16)12-15-10(11(14)17-12)9-7-5-4-6-8-9/h4-8H,14H2,1-3H3
• InChI Key： RKHXUQVXCZHNAD-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=C(N)S1)(C(C)(C)C)=O

Computed Properties

• Exact Mass: 280.07040549Da
• Monoisotopic Mass: 280.07040549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų